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Compound of Interest

Compound Name:
1,2-Ethanediol,

dibenzenesulfonate

Cat. No.: B177461 Get Quote

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of 1,2-Ethanediol, dibenzenesulfonate (CAS No. 116-50-7), tailored for researchers,

scientists, and drug development professionals. Adherence to these procedures is vital for

ensuring laboratory safety and minimizing occupational hazards.

Hazard Identification
While comprehensive toxicological data is limited, precautionary measures are necessary. The

primary hazards associated with 1,2-Ethanediol, dibenzenesulfonate involve potential

irritation upon contact with the eyes, skin, and respiratory system.[1][2] Ingestion may also be

harmful.[3] Therefore, appropriate personal protective equipment and handling procedures are

mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended equipment.
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Protection Type Recommended Equipment Specifications and Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes and

dust formation.[1]

Skin Protection

Chemical-impermeable gloves

and fire/flame resistant and

impervious clothing.

Gloves must be inspected

before use and should satisfy

EU Directive 89/686/EEC and

the EN 374 standard.[1]

Protective clothing should

prevent any possibility of skin

contact.

Respiratory Protection Full-face respirator.

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1] In situations

with a high potential for vapor

or aerosol generation, a self-

contained breathing apparatus

(SCBA) may be necessary.[4]

[5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety and regulatory

compliance.

Safe Handling Protocol:

Ventilation: Always handle 1,2-Ethanediol, dibenzenesulfonate in a well-ventilated area,

preferably within a chemical fume hood.[1]

Avoid Contact: Prevent contact with skin and eyes and avoid the formation of dust and

aerosols.[1]
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Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the work area.[1][3]

Equipment: Use spark-proof tools and explosion-proof equipment where necessary.[1]

Storage Procedures:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed and sealed.[2]

Hygroscopic.[3]

Spill Response Workflow:

In the event of a spill, follow the procedures outlined in the diagram below. The primary

objectives are to contain the spill, protect personnel, and prevent environmental contamination.

Immediate Actions Containment & Cleanup Disposal

Spill Occurs
Alert personnel

in the area
Evacuate non-essential

personnel
Remove all sources

of ignition
Don appropriate PPE

Contain the spill
with absorbent material

Collect material with
spark-proof tools

Place in a suitable,
closed container for disposal

Label container
appropriately

Dispose of according to
laws and regulations

Click to download full resolution via product page

Workflow for handling a chemical spill.

Disposal Plan:

Disposal of 1,2-Ethanediol, dibenzenesulfonate must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[1]

The substance should be collected in suitable, closed containers for disposal.[1]

Do not allow the chemical to enter drains, as discharge into the environment must be

avoided.[1]
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Emergency Procedures
Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Exposure Type First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration and seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if

necessary.[1][2]

Physical and Chemical Properties
Detailed quantitative data for the physical and chemical properties of 1,2-Ethanediol,
dibenzenesulfonate are largely unavailable in the provided search results.
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Property Value

Molecular Formula C14H14O6S2[6][7]

Molecular Weight 342.39 g/mol [6][7]

Physical State Data not available[1]

Melting/Freezing Point Data not available[1]

Boiling Point Data not available[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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